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Compound of Interest

Compound Name: Dimethyl 2-propylmalonate

Cat. No.: B176959 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Dimethyl 2-
propylmalonate

This technical guide provides a comprehensive overview of the physicochemical properties of

Dimethyl 2-propylmalonate, a significant chemical intermediate in organic synthesis. The

information is intended for researchers, scientists, and professionals in drug development and

other scientific fields who utilize this compound in their work.

Core Compound Properties
Dimethyl 2-propylmalonate is a diester of malonic acid, featuring a propyl group attached to

the α-carbon.[1] Under standard conditions, it exists as a colorless to pale yellow liquid.[1] Its

chemical structure makes it a valuable precursor in the synthesis of more complex molecules.

[1]

Data Presentation
The key physicochemical properties of Dimethyl 2-propylmalonate are summarized in the

table below for easy reference and comparison.
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Property Value Reference

CAS Number 14035-96-2 [1]

Molecular Formula C₈H₁₄O₄ [1]

Molecular Weight 174.19 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 204.4 °C at 760 mmHg [1]

Density 1.037 g/cm³ [1]

Refractive Index 1.421 [1]

Flash Point 90.8 °C [1]

Synthesis Workflow
The primary method for synthesizing Dimethyl 2-propylmalonate is the malonic ester

synthesis.[1][2] This process involves the alkylation of dimethyl malonate with a propyl halide.

[1][2] The key steps include the deprotonation of dimethyl malonate to form a nucleophilic

enolate, which then undergoes an Sₙ2 reaction with the propyl halide.[1][2]
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Synthesis Workflow for Dimethyl 2-propylmalonate

Dimethyl Malonate

Formation of Resonance-Stabilized Enolate

Deprotonation

Base (e.g., NaH) in Anhydrous Solvent

Sₙ2 Reaction (Alkylation)

1-Bromopropane (Propyl Halide)

Crude Dimethyl 2-propylmalonate

Work-up (Quenching, Extraction, Washing)

Purification (Vacuum Distillation)

Pure Dimethyl 2-propylmalonate
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Boiling Point Determination Workflow (Thiele Tube)

Prepare Sample in Small Test Tube

Insert Inverted Sealed Capillary Tube

Attach to Thermometer

Place Assembly in Thiele Tube

Heat Side Arm of Thiele Tube Gently

Observe Stream of Bubbles from Capillary

Remove Heat Source When Bubbling is Rapid

Record Temperature When Liquid Enters Capillary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Density Measurement Workflow

Weigh Empty, Dry Graduated Cylinder (m1)

Add a Known Volume of Liquid (V)

Weigh Cylinder with Liquid (m2)

Calculate Density (ρ = m / V)

Measure Temperature of the Liquid Calculate Mass of Liquid (m = m2 - m1)
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Refractive Index Measurement Workflow (Abbe Refractometer)

Calibrate Refractometer with a Standard

Place a Few Drops of Sample on the Prism

Close Prisms and Turn on Light Source

Adjust Knob to Focus Boundary on Crosshairs

Use Dispersion Compensator to Remove Color Fringe

Read Refractive Index from the Scale

Record Temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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